(4-Bromophenoxy)(tert-butyl)diphenylsilane

• CAS No.: 127481-94-1
• Molecular Formula: C22H23BrOSi
• Molecular Weight: 411.4 g/mol
• IUPAC Name: (4-bromophenoxy)-tert-butyl-diphenylsilane
• InChI: InChI=1S/C22H23BrOSi/c1-22(2,3)25(20-10-6-4-7-11-20,21-12-8-5-9-13-21)24-19-16-14-18(23)15-17-19/h4-17H,1-3H3
• InChI Key: ZJVXXEFZKXBKPU-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3=CC=C(C=C3)Br
• Synonyms: Silane, (4-bromophenoxy)(1,1-dimethylethyl)diphenyl-

Description

(4-Bromophenoxy)(tert-butyl)diphenylsilane, also known as this compound, is a useful research compound. Its molecular formula is C22H23BrOSi and its molecular weight is 411.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

80.89 g of p-bromophenol, 400 ml of dimethylformamide, 31.18 g of imidazole and 125.89 g of 1,1-dimethyl-ethyl-diphenylchlorosilane were stirred for 2 hours at ambient temperature and the reaction medium was poured into 2 liters of water. Extraction was carried out with ethyl acetate, followed by decanting, drying and evaporating under reduced pressure. After crystallization from pentane, separation was carried out, followed by drying to obtain 179.24 g of the expected product with a Rf=0.53 (thin layer chromatography, support: silica, eluant: cyclohexane/AcOEt 95/5) and a melting point of 56° C.

Synthesis routes and methods II

Procedure details

400 ml of dimethylformamide, 31.18 g of imidazole and 125.89 g of 1,1-dimethyl-ethyldiphenyl-chlorosilane are added under an inert atmosphere and at ambient temperature to 80.89 g of parabromophenol, then the solution obtained is agitated for 2 hours. The reaction medium is poured into 2 liters of water, precipitation is observed, the solid is solubilized with ethyl acetate and the aqueous phase is extracted with ethyl acetate, the combined organic phases are dried and evaporated under reduced pressure until an oil is obtained. Pentane is added and crystallisation is observed. After filtration and drying of the precipitate 179.24 g of expected product is obtained. Rf: 0.53 (thin layer chromatography, support: silica, eluant Cyclohexane/AcOEt 95/5).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

To a solution of 4-bromophenol (16.4 g, 0.1 mole) in CH2Cl2 (300 mL) was added t-butyldiphenylsilyl chloride (29 g, 0.1 mole), Et3N (20 g, 0.2 mole) and 4-dimethylaminopyridine (DMAP) (1 g). The solution was stirred at RT for 2 days, quenched with H2O (1 L) and extracted with ether (2 L). The ether extracts were dried and evaporated. Flash chromatography of the residue using 5% ethyl acetate in hexane afforded the title compound which was used as such for the next step.